Cas no 1309251-07-7 (1-(tert-butoxy)carbonyl-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1309251-07-7
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 2111459
• PubChem ID: 68615908
• Update Time: 2024-11-05

1-(tert-butoxy)carbonyl-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-3-ethylpyrrolidine-3,4-dicarboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-4-(ETHOXYCARBONYL)PYRROLIDINE-3-CARBOXYLIC ACID
• AX8296473
• 1-(tert-butoxy)carbonyl-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• CS-0162653
• 1-(TERT-BUTOXYCARBONYL)-4-(ETHOXYCARBONYL)PYRROLIDINE-3-CARBOXYLICACID
• 1-(Boc)-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• rel-(3S,4S)-1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• 1212409-03-4
• 1-[(tert-butoxy)carbonyl]-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• DA-30559
• D83985
• cis-1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)pyrrolidine-3-carboxylic acid
• EN300-12468950
• AS-84660
• SCHEMBL3369192
• DB-072658
• 1309251-07-7

• Inchi： 1S/C13H21NO6/c1-5-19-11(17)9-7-14(6-8(9)10(15)16)12(18)20-13(2,3)4/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： BHOJIKSQYLVZHD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 287.137
• Monoisotopic Mass: 287.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 0.6